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In the rapidly advancing field of cryogenic electron microscopy (cryo-EM), the accurate

selection of individual particle projections from micrographs is a critical determinant of the final

resolution and quality of the 3D reconstructed map. The transition from manual or semi-

automated methods to deep learning-based particle pickers has revolutionized this crucial step.

This guide provides a comparative overview of prominent particle picking software, focusing on

user reviews and performance data to aid researchers in selecting the optimal tool for their

structural biology workflows.

Performance Comparison of Leading Particle
Pickers
The performance of cryo-EM particle pickers is often evaluated based on their ability to

correctly identify true particles while minimizing the selection of background noise or

contaminants (precision), and their capacity to identify all true particles (recall). These metrics,

along with the final resolution of the reconstructed 3D density map, provide a quantitative basis

for comparison. Below is a summary of performance data for three widely used deep learning-

based particle pickers: crYOLO, Topaz, and the more recent CryoSegNet.
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Performance Metric crYOLO Topaz CryoSegNet

Average Resolution

(Å)
3.85 3.57 3.32

Precision - - 0.792

F1-Score - - 0.761

Dice Score - - 0.719

Data sourced from a comparative study on a test dataset of 1,879 micrographs with 401,263

labeled particles. A lower Ångström (Å) value indicates a higher resolution and better

performance.[1]

User Observations and Qualitative Comparison:

crYOLO, based on the "You Only Look Once" (YOLO) object detection system, is recognized

for its speed and accuracy.[2][3] However, some studies suggest it can be conservative,

sometimes missing a significant number of true particles.[1]

Topaz utilizes a positive-unlabeled learning approach, which allows it to be trained with a

small number of manually picked particles.[4][5] It is often praised for its ability to identify a

larger number of real particles compared to conventional methods.[4] A common user

observation is that Topaz may also pick more false positives, including ice patches and

particles in contaminated regions, which requires more rigorous downstream 2D and 3D

classification to remove "junk" particles.[1][6]

CryoSegNet integrates a U-Net architecture with the Segment Anything Model (SAM) and

has shown superior performance in recent comparisons.[6] It demonstrates high precision

and recall, outperforming both crYOLO and Topaz in terms of particle picking accuracy and

the resolution of the final reconstructed 3D density maps in several independent datasets.[1]

It is particularly noted for its ability to avoid picking undesirable areas like carbon or ice

contamination.[1][6]
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The comparative data presented is typically derived from re-processing publicly available cryo-

EM datasets from the Electron Microscopy Public Image Archive (EMPIAR). A generalized

workflow for evaluating particle picker performance is as follows:

Dataset Selection: A benchmark dataset, such as those from EMPIAR, is chosen. These

datasets include raw micrograph movies and often a "ground truth" set of particle

coordinates.

Micrograph Pre-processing: The raw movie frames undergo motion correction and contrast

transfer function (CTF) estimation. This is a standard initial step in any cryo-EM data

processing workflow.

Particle Picker Training (if applicable): For deep learning-based pickers, a model is trained.

This may involve using a small, manually selected subset of particles from the dataset. For

instance, crYOLO and Topaz are trained on a few hundred to a few thousand particles.

Automated Particle Picking: The trained model or the pre-trained general model of the

particle picker is then used to select particles from the entire set of micrographs.

Particle Extraction and 2D Classification: The coordinates identified by the picker are used to

extract particle images, which are then subjected to 2D classification to remove obvious non-

particles and assess the quality of the picked particles.

3D Reconstruction and Refinement: The "good" particles from 2D classification are used to

generate an initial 3D model, which is then refined to high resolution.

Performance Evaluation: The final resolution of the 3D map is determined using the Fourier

Shell Correlation (FSC) at a cutoff of 0.143.[4] The particle picking performance can also be

directly compared against the ground truth coordinates using metrics like precision, recall,

and F1-score.

Visualizing the Cryo-EM Particle Picking Workflow
The following diagram illustrates the typical workflow in a cryo-EM single-particle analysis

project, highlighting the central role of the particle picking step.
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Caption: A generalized workflow for single-particle cryo-EM analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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